Cas no 139339-37-0 (4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy-)
139339-37-0 structure
Product Name:4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy-
CAS No:139339-37-0
MF:C17H14O5
MW:298.290065288544
CID:1267985
PubChem ID:71342816
Update Time:2025-04-20
4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy-
- 2-(2,6-dimethoxyphenyl)-7-hydroxychromen-4-one
- 7-hydroxy-2',6'-dimethoxyflavone
- DTXSID20769521
- 2-(2,6-Dimethoxyphenyl)-7-hydroxy-4H-1-benzopyran-4-one
- 139339-37-0
- 2-(2,6-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one
-
- Inchi: 1S/C17H14O5/c1-20-13-4-3-5-14(21-2)17(13)16-9-12(19)11-7-6-10(18)8-15(11)22-16/h3-9,18H,1-2H3
- InChI Key: SEDXVRHKQNVEOK-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C=C1C1C(=CC=CC=1OC)OC)=O)O
Computed Properties
- Exact Mass: 298.08412
- Monoisotopic Mass: 298.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.99
4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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